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Compound of Interest

Compound Name: Polygalic acid

Cat. No.: B8086789 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Polyglycolic Acid (PGA), a widely used biodegradable polymer in biomedical

applications. Adherence to these procedures is critical for minimizing risk and ensuring a safe

research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Polyglycolic Acid, particularly in powdered form or when dust generation is

possible, a comprehensive approach to personal protection is necessary. While some forms of

PGA, such as finished medical devices, may not require special precautions under normal

handling, the powdered form necessitates the use of appropriate PPE to avoid irritation.[1][2]

Different Safety Data Sheets (SDS) provide varying recommendations. Some classify PGA as

non-hazardous, while others indicate it can cause skin, eye, and respiratory irritation, especially

in dust form.[2][3][4] Therefore, a risk assessment should always guide the selection of PPE.

Summary of Recommended Personal Protective
Equipment
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Protection Type Required Equipment
Specifications &
Standards

Eye/Face Protection Safety Goggles or Glasses

Tightly fitting, with side-shields.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2][3]

Skin Protection Chemical Impermeable Gloves

Inspect prior to use. Must

satisfy EU Directive

89/686/EEC and EN 374

standards.[2][3]

Lab Coat / Protective Clothing

Wear suitable protective

clothing; fire/flame resistant

and impervious clothing may

be specified.[3][5]

Respiratory Protection Full-face Respirator or Mask

Required if exposure limits are

exceeded, symptoms are

experienced, or dust is

generated.[3][6] Use only in a

well-ventilated area.[3][4]

Operational Plan: Step-by-Step Handling Protocol
Following a structured operational plan minimizes the risk of exposure and contamination. This

workflow outlines the key stages of handling PGA in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Spill & Cleanup

4. Disposal Phase

Conduct Risk Assessment

Gather Required PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation

Handle in a well-ventilated area
(e.g., fume hood)

Avoid dust and aerosol formation

Avoid contact with skin and eyes

Evacuate personnel to a safe area

If Spill Occurs

Store waste in sealed, labeled containers

After Use

Use spark-proof tools for cleanup

Collect material by vacuuming
or wet sweeping

Place in a suitable, closed container
for disposal

Dispose of contents/container at an
approved waste handling site

Follow all national, state, and
local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Polyglycolic Acid.
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Detailed Steps:
Preparation: Always begin by conducting a thorough risk assessment for your specific

procedure. Ensure your workspace, such as a fume hood, is well-ventilated.[3] Gather all

necessary PPE as outlined in the table above.

Handling: When working with PGA, especially powders, handle it in a designated, well-

ventilated area to prevent the formation of dust and aerosols.[4] Avoid all direct contact with

skin and eyes.[3]

Storage: Store PGA in a tightly closed container in a dry, cool, and well-ventilated place.[1] It

is hygroscopic, so protection from moisture is important.[7]

Spill & Accidental Release: In case of a spill, avoid dust formation.[3] Evacuate unnecessary

personnel and ensure adequate ventilation. Use spark-proof tools and explosion-proof

equipment for cleanup.[4] Collect the material by vacuuming or wet sweeping to minimize

dust exposure and place it in a suitable, closed container for disposal.[1]

Disposal: Dispose of PGA waste in accordance with all applicable federal, state, and local

environmental regulations.[1][3] Waste should be collected in appropriate, sealed containers

and sent to an approved waste handling site.[1][4] Never dispose of chemical waste down

the sink.[8]

PPE Selection Logic
The level of PPE required depends on the physical form of the Polyglycolic Acid and the nature

of the handling task. This diagram illustrates the decision-making process for selecting

appropriate protection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/polyglycolide-pd180521128352.html
https://www.chemicalbook.com/msds/polyglycolide.pdf
https://www.echemi.com/sds/polyglycolide-pd180521128352.html
https://www.dental-leader.it/Schede_prodotti/Schede_di_sicurezza/Scheda_di_sicurezza_5343.pdf
https://polysciences.com/products/polyglycolic-acid-iv-10-20
https://www.echemi.com/sds/polyglycolide-pd180521128352.html
https://www.chemicalbook.com/msds/polyglycolide.pdf
https://www.dental-leader.it/Schede_prodotti/Schede_di_sicurezza/Scheda_di_sicurezza_5343.pdf
https://www.dental-leader.it/Schede_prodotti/Schede_di_sicurezza/Scheda_di_sicurezza_5343.pdf
https://www.echemi.com/sds/polyglycolide-pd180521128352.html
https://www.dental-leader.it/Schede_prodotti/Schede_di_sicurezza/Scheda_di_sicurezza_5343.pdf
https://www.chemicalbook.com/msds/polyglycolide.pdf
https://polylactide.com/clean-plga-from-glassware/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form of Polyglycolic Acid

Required PPE Level

Start: Assess Task
Involving PGA

Powder or Dust-Generating?

Full PPE Required:
- Respirator

- Safety Goggles
- Impermeable Gloves
- Protective Clothing

Yes

Standard PPE Recommended:
- Safety Glasses

- Gloves
- Lab Coat

No
(e.g., solid device,
non-friable form)

Click to download full resolution via product page

Caption: Decision diagram for selecting appropriate PPE.

Understanding Degradation Products
PGA degrades via hydrolysis to form glycolic acid.[9] While PGA itself may be considered

relatively harmless, it is important to be aware of its degradation byproducts.[7] Glycolic acid

can be a skin and eye irritant, and its improper disposal can harm the environment.[10]

Therefore, safe handling and disposal protocols should account for the potential presence of

these byproducts, especially in long-term experiments or when disposing of aged material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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